3-Pyridinecarboxylicacid,5-(methylsulfonyl)-,hydrazide
Cat. No. B8402170
M. Wt: 215.23 g/mol
InChI Key: ZMVCEJXFZSJPDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08987335B2
Procedure details
Methyl 5-(methylsulfonyl)nicotinate (100 mg, 0.465 mmol) were added to hydrazine (17.87 mg, 0.558 mmol) in methanol (10 mL) and refluxed for 12 h at 70° C. The reaction was monitored by TLC. Upon completion of the reaction and following cooling, the solvent was removed by vacuum and the compound was purified by flash column chromatography (3% CH3OH/CH2Cl2) afforded the title compound (83 mg, 80% yield) as a solid. 1H NMR (400 MHz, CDCl3): δ 9.20 (d, 1H, J=2.0 Hz), 9.17 (d, 1H, J=2.0 Hz), 8.61 (s, 1H), 3.11 (s, 3H). ESI-MS: 216.1 [M+H]+.
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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[CH3:1][S:2]([C:5]1[CH:6]=[N:7][CH:8]=[C:9]([CH:14]=1)[C:10](OC)=[O:11])(=[O:4])=[O:3].[NH2:15][NH2:16]>CO>[CH3:1][S:2]([C:5]1[CH:6]=[N:7][CH:8]=[C:9]([CH:14]=1)[C:10]([NH:15][NH2:16])=[O:11])(=[O:4])=[O:3]
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Inputs
Step One
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Name
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|
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Quantity
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100 mg
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Type
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reactant
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Smiles
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CS(=O)(=O)C=1C=NC=C(C(=O)OC)C1
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Name
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|
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Quantity
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17.87 mg
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Type
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reactant
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Smiles
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NN
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Upon completion of the reaction
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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following cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was removed by vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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the compound was purified by flash column chromatography (3% CH3OH/CH2Cl2)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CS(=O)(=O)C=1C=NC=C(C(=O)NN)C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 83 mg | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
